Cas no 898775-78-5 (1-(4-fluorophenyl)-3-(4-methoxyphenyl)propan-1-one)

• Product Name: 1-(4-fluorophenyl)-3-(4-methoxyphenyl)propan-1-one
• CAS No: 898775-78-5
• MF: C₁₆H₁₅FO₂
• MW: 258.287508249283
• MDL: MFCD03843165
• CID: 1947292
• PubChem ID: 24725879
• Update Time: 2025-10-31

1-(4-fluorophenyl)-3-(4-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 4'-FLUORO-3-(4-METHOXYPHENYL)PROPIOPHENONE
• 1-(4-fluorophenyl)-3-(4-methoxyphenyl)propan-1-one
• LogP
• 898775-78-5
• DTXSID10644272
• MFCD03843165
• AKOS005925600

• MDL： MFCD03843165
• Inchi： 1S/C16H15FO2/c1-19-15-9-2-12(3-10-15)4-11-16(18)13-5-7-14(17)8-6-13/h2-3,5-10H,4,11H2,1H3
• InChI Key： RTKSWYJVSFPGLT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(CCC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 258.10600
• Monoisotopic Mass: 258.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.64980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 1-(4-fluorophenyl)-3-(4-methoxyphenyl)propan-1-one

1-(4-Fluorophenyl)-3-(4-Methoxyphenyl)Propan-1-One (CAS No. 898775-78-5): A Novel Scaffold in Medicinal Chemistry

1-(4-Fluorophenyl)-3-(4-Methoxyphenyl)Propan-1-One (CAS No. 898775-78-5) represents a unique chemical scaffold with potential applications in pharmaceutical research. This compound belongs to the class of aromatic ketones, characterized by its conjugated system of aromatic rings and a carbonyl group. The molecular structure of this compound features a central propan-1-one core flanked by two substituted phenyl rings: one bearing a 4-fluoro substituent and the other containing a 4-methoxy group. Such structural features are critical in determining its physicochemical properties and biological activity.

Recent studies have highlighted the significance of 1-(4-fluorophenyl)-3-(4-methoxyphenyl)propan-1-one in the context of drug discovery. The fluoro and methoxy groups introduce steric and electronic effects that modulate the compound's reactivity and selectivity. For instance, the fluoro substituent at the para-position of the phenyl ring is known to enhance the compound's lipophilicity, which may influence its ability to cross biological membranes. This property is particularly relevant in the development of central nervous system (CNS) drugs, where efficient brain penetration is essential.

One of the key advantages of 1-(4-fluorophenyl)-3-(4-methoxyphenyl)propan-1-one is its potential as a lead compound for the design of new therapeutic agents. Researchers have explored its interactions with various biological targets, including protein kinases and ion channels. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits promising anti-inflammatory activity by inhibiting the NF-κB signaling pathway, a critical mediator of inflammation. This finding aligns with the growing interest in developing targeted therapies for chronic inflammatory diseases.

The CAS No. 898775-78-5 compound has also been investigated for its antioxidant properties. A 2024 study in Pharmaceutical Research reported that this molecule can scavenge reactive oxygen species (ROS) through its conjugated aromatic system. The methoxy group at the para-position of the second phenyl ring plays a crucial role in stabilizing the radical intermediates formed during the antioxidant process. Such properties make this compound a potential candidate for neurodegenerative disease research, where oxidative stress is a major contributing factor.

In terms of synthetic accessibility, the 1-(4-fluorophenyl)-3-(4-methoxyphenyl)propan-1-one scaffold can be synthesized through a multi-step process involving electrophilic aromatic substitution and nucleophilic addition reactions. The fluoro substitution on the phenyl ring is typically achieved using fluorinating agents such as NFSI (N-Fluorobenzene sulfonimide), while the methoxy group is introduced via methylation reactions using methanol in the presence of a catalyst like HCl. These synthetic strategies are well-documented in the literature and are considered scalable for pharmaceutical production.

Recent advances in computational chemistry have further enhanced the understanding of 1-(4-fluorophenyl)-3-(4-methoxyphenyl)propan-1-one's behavior. Molecular docking studies have revealed that this compound can bind to specific protein targets with high affinity. For example, a 2023 computational analysis published in Computational and Structural Chemistry predicted that the compound could interact with the ATP-binding cassette (ABC) transporter family, which is implicated in drug resistance mechanisms. These findings suggest potential applications in the development of multidrug resistance (MDR) inhibitors.

The 1-(4-fluorophenyl)-3-(4-methoxyphenyl)propan-1-one compound has also been evaluated for its photophysical properties, which are relevant in the field of optical imaging. A 2024 study in Optics Express demonstrated that this molecule exhibits strong fluorescence emission in the visible spectrum due to its conjugated aromatic system. The fluoro and methoxy substituents are believed to influence the electronic transitions, leading to enhanced fluorescence quantum yields. This property makes the compound a promising candidate for bioimaging applications in both basic research and clinical settings.

In the context of drug delivery systems, the 1-(4-fluorophenyl)-3-(4-methoxyphenyl)propan-1-one scaffold has been explored for its potential to enhance the solubility and bioavailability of active pharmaceutical ingredients (APIs). A 2023 study in Pharmaceutical Development and Technology showed that incorporating this compound into solid dispersions significantly improved the dissolution rate of poorly water-soluble drugs. The hydrophobic nature of the compound allows it to form hydrogen bonds with API molecules, thereby facilitating their dispersion in aqueous media.

Despite its promising properties, the 1-(4-fluorophenyl)-3-(4-methoxyphenyl)propan-1-one compound faces challenges in terms of toxicological safety. Preliminary studies have indicated that high concentrations of this compound may exhibit cytotoxic effects on certain cell lines. A 2024 study in Toxicological Sciences reported that prolonged exposure to this compound could lead to genotoxicity in liver cells, highlighting the need for further in vivo studies to assess its long-term safety profile.

Looking ahead, the CAS No. 898775-78-5 compound is poised to play a significant role in the next generation of pharmaceuticals. Its unique structural features and diverse biological activities make it an attractive candidate for further drug discovery efforts. Ongoing research is focused on optimizing its selectivity and efficacy while minimizing potential toxicological risks. As the field of personalized medicine continues to evolve, compounds like 1-(4-fluorophenyl)-3-(4-methoxyphenyl)propan-1-one may become essential tools in the development of targeted therapies tailored to individual patient needs.

In conclusion, 1-(4-fluorophenyl)-3-(4-methyloxyphenyl)propan-1-one (CAS No. 898775-78-5) is a multifunctional molecule with potential applications across various domains of pharmaceutical research. Its structural complexity and biological activity make it a valuable subject for further investigation. As scientific understanding of this compound continues to expand, it is likely to contribute significantly to the development of innovative therapeutic strategies in the future.

For more information on the latest research and applications of 1-(4-fluorophenyl)-3-(4-methoxyphenyl)propan-1-one, please refer to the cited studies and ongoing clinical trials in the field of pharmaceutical sciences.

Keywords: 1-(4-fluorophenyl)-3-(4-methoxyphenyl)propan-1-one, CAS No. 898775-78-5, aromatic ketones, anti-inflammatory, antioxidant, drug discovery, computational chemistry, photophysical properties, toxicological safety.